Cas no 2248396-40-7 (Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate)

• Product Name: Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate
• CAS No: 2248396-40-7
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6103232
• PubChem ID: 137938272
• Update Time: 2025-07-23

Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6507896
• 2248396-40-7
• Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate

• Inchi： 1S/C12H16N2O2/c1-3-16-12(15)9-6-8(2)13-11(7-9)14-10-4-5-10/h6-7,10H,3-5H2,1-2H3,(H,13,14)
• InChI Key： UXNSDDHGKNTGEV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)N=C(C=1)NC1CC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2Ų

Additional information on Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate

Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate (CAS No. 2248396-40-7): A Comprehensive Overview

Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate (CAS No. 2248396-40-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, holds promise for various applications, particularly in the synthesis of novel therapeutic agents. The presence of a cyclopropylamino group and a methylpyridine core makes it an intriguing candidate for further exploration.

The molecular structure of Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate consists of a pyridine ring substituted with an ethyl ester at the 4-position, a methyl group at the 6-position, and an amino group linked to a cyclopropyl ring at the 2-position. This arrangement imparts distinct chemical properties that make it valuable in medicinal chemistry. The cyclopropylamino moiety, in particular, is known for its ability to enhance binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing new analogs of pyridine-based compounds due to their broad spectrum of biological activities. Studies have shown that derivatives of pyridine can exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The compound Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate is being investigated as a potential scaffold for designing next-generation pharmaceuticals.

One of the most compelling aspects of Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate is its versatility in chemical modifications. Researchers can easily introduce additional functional groups or alter existing ones to tailor its biological activity. This flexibility is crucial in drug discovery, where precise molecular adjustments can significantly impact efficacy and safety profiles. The compound's stability under various reaction conditions also makes it a preferred choice for synthetic chemists.

The synthesis of Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities for research purposes. These advancements are particularly important for academic institutions and pharmaceutical companies aiming to explore the full potential of this compound.

From a pharmacological perspective, the cyclopropylamino group in Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate has been shown to interact with biological targets in unique ways. This interaction can lead to the development of drugs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity. Additionally, the methylpyridine core provides a scaffold that can be modified to target specific disease pathways.

In clinical trials and preclinical studies, derivatives of pyridine-based compounds have demonstrated promising results in treating various conditions, including cancer, infectious diseases, and chronic disorders. While Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate itself may not be directly used as a therapeutic agent, it serves as a valuable building block for more complex molecules. Its role in generating novel drug candidates underscores its importance in modern medicinal chemistry.

The future directions for research on Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate are vast and exciting. Scientists are exploring its potential in combination therapies, where it could be paired with other compounds to achieve synergistic effects. Furthermore, computational modeling and artificial intelligence are being leveraged to predict new derivatives with enhanced biological activity.

In conclusion, Ethyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate (CAS No. 2248396-40-7) is a compound of great interest due to its structural complexity and potential applications in drug development. Its unique features make it an excellent candidate for further exploration, offering hope for new treatments across multiple therapeutic areas. As research continues to evolve, this compound will undoubtedly play a significant role in shaping the future of pharmaceutical innovation.